Cas no 82455-07-0 ( )

structure
Chemical and Physical Properties
Names and Identifiers
-
- 82455-07-0
- DTXSID20423414
- NSC403014
- NSC-403014
- SCHEMBL1720606
-
-
- Inchi: InChI=1S/C9H6FNO2/c10-6-2-1-5-3-8(11-13)9(12)7(5)4-6/h1-2,4,13H,3H2/b11-8+
- InChI Key: UZVJETVLZNUWJH-DHZHZOJOSA-N
- SMILES: C1C2=C(C=C(C=C2)F)C(=O)C1=NO
Computed Properties
- Exact Mass: 179.03825660g/mol
- Monoisotopic Mass: 179.03825660g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 49.7Ų
Related Literature
-
Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
-
3. Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†Wenpeng Zhao,Chuanhui Gao,Hongfei Sang,Jun Xu,Chuanxing Wang,Yumin Wu RSC Adv., 2016,6, 52982-52986
-
Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
-
Jonas Van Rie,Wim Thielemans Nanoscale, 2017,9, 8525-8554
82455-07-0 ( ) Related Products
- 1040674-53-0(N-[4-({2-[2-(4-ethoxyphenyl)acetamido]ethyl}carbamoyl)phenyl]cyclopropanecarboxamide)
- 1824598-76-6(1-(3-bromo-4-methylphenyl)-2-fluoroethan-1-amine)
- 2059931-98-3(methyl 5H,6H,7H,8H-1,2,4triazolo4,3-apyridine-6-carboxylate)
- 1206974-52-8(2,6-naphthyridine-1-carboxylicacid)
- 2287320-43-6(1-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-1,2,3-benzotriazole-7-carboxylic acid)
- 22910-07-2({2-Hydroxy-3-(Phenylsulfanyl)PropylSulfanyl}Benzene)
- 921511-19-5(5-methyl-3-(4-methylphenyl)-9-(3-phenylpropyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione)
- 28143-91-1((1S,2S)-(+)-2-Amino-1-phenyl-1,3-propanediol)
- 2172070-20-9(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trifluoromethyl)but-3-ynoic acid)
- 2229311-17-3(2,2,2-trifluoro-1-3-(4-fluorophenyl)-1H-pyrazol-4-ylethan-1-amine)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent
